Cas no 1805604-91-4 (3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine
• CAS No: 1805604-91-4
• MF: C₇H₆F₃N₃O₂
• MW: 221.136651515961
• CID: 4884694
• Update Time: 2025-05-20

3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine

• Inchi： 1S/C7H6F3N3O2/c8-5(9)4-1-3(2-11)7(13(14)15)12-6(4)10/h1,5H,2,11H2
• InChI Key： FOLKVLVHUBXVAS-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C([N+](=O)[O-])=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine

Comprehensive Overview of 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine (CAS No. 1805604-91-4)

3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine (CAS No. 1805604-91-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is characterized by its unique molecular structure, featuring an aminomethyl group, a difluoromethyl substituent, and a fluoro atom, which collectively enhance its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

The compound's CAS number 1805604-91-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Its structural complexity, including the 2-nitropyridine core, makes it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in addressing challenges related to antimicrobial resistance and crop protection, aligning with global trends in sustainable agriculture and precision medicine. The incorporation of fluorine atoms is particularly noteworthy, as fluorinated compounds often exhibit improved bioavailability and metabolic stability.

In the context of AI-driven drug design, 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine has emerged as a candidate for virtual screening and molecular docking studies. Its nitro and aminomethyl functional groups enable diverse chemical transformations, facilitating the synthesis of targeted analogs. This adaptability is crucial for researchers investigating structure-activity relationships (SAR) in medicinal chemistry. Additionally, the compound's difluoromethyl moiety is of interest due to its role in modulating electronic properties and lipophilicity, factors that influence drug-receptor interactions.

From an industrial perspective, the demand for fluorinated pyridines like CAS 1805604-91-4 is rising, driven by their utility in high-performance materials and electronic chemicals. The compound's stability under varying pH conditions makes it suitable for formulations requiring prolonged shelf life. Environmental considerations also play a role, as its fluoro substituents may reduce ecological persistence compared to non-fluorinated analogs, a topic frequently searched in green chemistry forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine. Purity assessments are critical, given its potential use in GMP-compliant processes. The compound's nitro group also invites exploration in photocatalysis and redox reactions, areas gaining traction in renewable energy research. These interdisciplinary applications underscore its versatility beyond traditional domains.

As the scientific community prioritizes fragment-based drug discovery, 1805604-91-4 offers a compact scaffold for building bioactive molecules. Its aminomethyl functionality allows for facile conjugation with peptides or other pharmacophores, a strategy often queried in drug delivery discussions. Furthermore, the compound's nitropyridine backbone aligns with trends in covalent inhibitor development, a hot topic in oncology and immunology research.

In summary, 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine (CAS No. 1805604-91-4) represents a multifaceted tool for modern chemistry. Its balanced properties—combining reactivity, stability, and structural tunability—make it a subject of ongoing innovation. Whether in pharmaceutical synthesis, agrochemical formulations, or material science, this compound continues to inspire solutions for some of today's most pressing scientific challenges.